[(Pent-3-en-1-yl)oxy]tri(propan-2-yl)silane
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Overview
Description
[(Pent-3-en-1-yl)oxy]tri(propan-2-yl)silane is an organosilicon compound characterized by the presence of a pent-3-en-1-yloxy group attached to a silicon atom, which is further bonded to three isopropyl groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of [(Pent-3-en-1-yl)oxy]tri(propan-2-yl)silane typically involves the reaction of pent-3-en-1-ol with tri(propan-2-yl)silane in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:
Pent-3-en-1-ol+Tri(propan-2-yl)silane→this compound
Industrial Production Methods
Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process may include steps such as distillation and purification to obtain the final product in a highly pure form.
Chemical Reactions Analysis
Types of Reactions
[(Pent-3-en-1-yl)oxy]tri(propan-2-yl)silane undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding silanols or siloxanes.
Reduction: Reduction reactions can lead to the formation of silanes with different substituents.
Substitution: The pent-3-en-1-yloxy group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.
Substitution: Substitution reactions may involve reagents like halogens or organometallic compounds.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield silanols, while substitution reactions can produce a variety of organosilicon compounds.
Scientific Research Applications
[(Pent-3-en-1-yl)oxy]tri(propan-2-yl)silane has several scientific research applications:
Chemistry: Used as a precursor in the synthesis of other organosilicon compounds.
Biology: Investigated for its potential use in biocompatible materials and drug delivery systems.
Medicine: Explored for its role in developing new pharmaceuticals and therapeutic agents.
Industry: Utilized in the production of advanced materials, coatings, and adhesives.
Mechanism of Action
The mechanism of action of [(Pent-3-en-1-yl)oxy]tri(propan-2-yl)silane involves its interaction with various molecular targets and pathways. The compound can form stable bonds with other molecules, leading to the formation of complex structures. These interactions are crucial for its applications in material science and pharmaceuticals.
Comparison with Similar Compounds
Similar Compounds
- (Propargyloxy)trimethylsilane
- (Propargyloxy)triMethylsilane
- tert-Butyldimethyl (2-propynyloxy)silane
Uniqueness
[(Pent-3-en-1-yl)oxy]tri(propan-2-yl)silane is unique due to its specific structure, which imparts distinct chemical properties
Properties
CAS No. |
918437-13-5 |
---|---|
Molecular Formula |
C14H30OSi |
Molecular Weight |
242.47 g/mol |
IUPAC Name |
pent-3-enoxy-tri(propan-2-yl)silane |
InChI |
InChI=1S/C14H30OSi/c1-8-9-10-11-15-16(12(2)3,13(4)5)14(6)7/h8-9,12-14H,10-11H2,1-7H3 |
InChI Key |
YFBHLZQYALOIIH-UHFFFAOYSA-N |
Canonical SMILES |
CC=CCCO[Si](C(C)C)(C(C)C)C(C)C |
Origin of Product |
United States |
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